5-Chloro-2,3-dihydrospiro[indene-1,3'-pyrrolidine]

• IUPAC Name: 6-chlorospiro[1,2-dihydroindene-3,3'-pyrrolidine]
• InChI: InChI=1S/C12H14ClN/c13-10-1-2-11-9(7-10)3-4-12(11)5-6-14-8-12/h1-2,7,14H,3-6,8H2
• InChI Key: ZSBPDAQOZOLDDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)C3=C1C=C(C=C3)Cl
• Molecular Formula: C12H14ClN
• DSSTOX Substance ID: DTXSID901213821
• Molecular Weight: 207.70 g/mol
• CAS RN: 956141-91-6

Description

5-Chloro-2,3-dihydrospiro[indene-1,3’-pyrrolidine] is a chemical compound with the molecular formula C12H14ClN. It has a molecular weight of 207.7. This compound is used for research purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Chloro-2,3-dihydrospiro[indene-1,3’-pyrrolidine] are not fully detailed in the search results. The compound has a molecular weight of 235.67. The boiling point and storage conditions are not specified.

Synthesis routes and methods

Procedure details

To a stirred solution of 5-chloro-2,3-dihydrospiro[indene-1,3′-pyrrolidine]-2′,5′-dione (Prep7, 3 g, 12.7 mmol) in anhydrous THF (20 ml) at 0° C. and under a nitrogen atmosphere, BH3(CH3)2S complex in THF (1M, 50 ml) was added dropwise. The ice-bath was removed, the reaction mixture was allowed to reach room temperature and refluxed for 28 h. The mixture was then cooled to 0° C. and hydrochloric acid (2 M, 30 ml) was cautiously added monitoring gas evolution, then the ice-bath was removed and the reaction was stirred for 1 h. THF was then removed in vacuo, the residue was cooled to 0° C. DCM was added and the stirred mixture was treated with a solution of NaOH (2M) until pH=13. The mixture was extracted with additional DCM, the solvent was evaporated under vacuum to obtain the crude title compound (3 g).